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Compound of Interest

Compound Name: 1,1-Dimethoxyacetone

Cat. No.: B147526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety precautions and handling

procedures for 1,1-Dimethoxyacetone (CAS No. 6342-56-9), a versatile building block in

pharmaceutical and fine chemical synthesis. Adherence to these guidelines is critical to ensure

a safe laboratory environment.

Chemical and Physical Properties
1,1-Dimethoxyacetone, also known as methylglyoxal dimethyl acetal or pyruvaldehyde

dimethyl acetal, is a flammable liquid that requires careful handling.[1][2][3] Its key physical and

chemical properties are summarized below.
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Property Value

Molecular Formula C5H10O3[1][4]

Molecular Weight 118.13 g/mol [1][3][4]

Appearance Colorless to pale or clear dark yellow liquid[5][6]

Odor Aromatic[7]

Boiling Point 141 - 147 °C[4][6]

Melting Point -57 °C[4][8]

Flash Point 26 °C to 34 °C (closed cup)[1][4]

Density ~0.976 g/mL at 25 °C[4][6]

Vapor Pressure 8.48 to 11.31 hPa at 20 °C[4][5]

Autoignition Temperature 285 °C[1]

Hazard Identification and Classification
1,1-Dimethoxyacetone is classified as a flammable liquid and an irritant.[2][3] Understanding

its hazards is the first step toward safe handling.

Hazard Classification GHS Category Hazard Statement

Flammable Liquids Category 2 or 3[2]

H225: Highly flammable liquid

and vapor or H226: Flammable

liquid and vapor[2][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2][3]

Primary Hazards:
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Flammability: Vapors can form explosive mixtures with air and may travel to an ignition

source and flash back.[1] The substance is highly flammable and will be easily ignited by

heat, sparks, or flames.[1]

Health Hazards: Causes skin and serious eye irritation.[1][2][3] Inhalation of vapors may

cause respiratory tract irritation, dizziness, or suffocation.[1] Ingestion may cause irritation of

the digestive tract.[1]

Safe Handling and Storage Protocols
Proper handling and storage procedures are essential to minimize the risks associated with

1,1-Dimethoxyacetone.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

Skin Protection: Use appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat or

chemical-resistant suit.[1][2] Gloves should be inspected before use and disposed of

properly after handling.[2]

Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH-

approved respirator with appropriate cartridges.[1]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1][9]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1][2]
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Avoid inhalation of vapor or mist.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][10]

Use only non-sparking tools.[7]

Ground and bond containers when transferring material to prevent static discharge.[1][7]

Wash hands thoroughly after handling.[1][2]

Storage Requirements
Store in a cool, dry, and well-ventilated area designated as a flammables area.[1][7]

Keep containers tightly closed.[1][2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

reducing agents.[1][7]

Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention immediately.
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Emergency Situation Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water for at

least 15 minutes.[1][7]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[1][2]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.[1][2]

Accidental Release Measures
Evacuate personnel from the area.

Remove all sources of ignition.[1][7]

Ensure adequate ventilation.[2]

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., dry sand, earth).[1][2]

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[2]

Do not let the product enter drains.[2]

Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1093914&productDescription=ACTALDEHYDE+DIMETHL+ACTAL+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1093914&productDescription=ACTALDEHYDE+DIMETHL+ACTAL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2]

Unsuitable Extinguishing Media: A direct water jet may be ineffective and spread the fire.[1]

Fire-Fighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[1][2] Use water spray to cool fire-exposed containers.[1]

Hazardous Combustion Products: Thermal decomposition may produce irritating and toxic

gases, including carbon monoxide and carbon dioxide.[1]

Toxicological and Ecotoxicological Information
Currently, there is limited publicly available quantitative toxicological data for 1,1-
Dimethoxyacetone. No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible, or confirmed human carcinogens by IARC.[2][4] It is known to

be a skin and strong eye irritant.[3][5]

Experimental Protocols: Standard Laboratory Safety
Procedures
The following represents a generalized workflow for handling hazardous chemicals like 1,1-
Dimethoxyacetone in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0166610_EN.htm
https://www.benchchem.com/product/b147526?utm_src=pdf-body
https://www.benchchem.com/product/b147526?utm_src=pdf-body
https://www.himediadownloads.com/MSDS/RM4871.pdf
https://www.chemicalbook.com/msds/methylglyoxal-1-1-dimethyl-acetal.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyruvic-aldehyde-dimethyl-acetal
https://www.haz-map.com/Agents/21157
https://www.benchchem.com/product/b147526?utm_src=pdf-body
https://www.benchchem.com/product/b147526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Prepare Engineering Controls
(e.g., Fume Hood)

Don Appropriate Personal
Protective Equipment (PPE)

Ground and Bond Containers

Proceed to Handling

Dispense Chemical Using
Non-Sparking Tools

Perform Experimental Work

Tightly Seal Container After Use

Decontaminate Work Area

Proceed to Cleanup

Properly Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.

Spill Response Decision-Making
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The following flowchart outlines the decision-making process in the event of a 1,1-
Dimethoxyacetone spill.

Spill Occurs

Is the spill major
(large volume, uncontained)?

Are you trained and
equipped to handle the spill?

No

Evacuate the area.
Alert others and call for
emergency response.

Yes

Alert supervisor and
restrict access to the area.

No

Don appropriate PPE
(respirator, gloves, goggles).

Yes

Contain the spill with
inert absorbent material.

Collect absorbed material
into a sealed container.

Decontaminate the area.

Dispose of waste as
hazardous material.

Click to download full resolution via product page

Caption: Decision-making flowchart for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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